4-Hydroxy-5-methoxyquinoline-3-carboxylic acid

• CAS No.: 873054-97-8
• Molecular Formula: C11H9NO4
• Molecular Weight: 219.19 g/mol
• IUPAC Name: 5-methoxy-4-oxo-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C11H9NO4/c1-16-8-4-2-3-7-9(8)10(13)6(5-12-7)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key: YIFBTIQJBJZJIO-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1C(=O)C(=CN2)C(=O)O

Description

4-Hydroxy-5-methoxyquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C11H9NO4 and its molecular weight is 219.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester (1 g, 7.1 mmol) in 10% NaOH solution (50 mL) was heated to reflux overnight and then cooled to room temperature. The mixture was extracted with ether. The aqueous phase was separated and acidified with conc. HCl solution to pH 1-2. The resulting precipitate was collected by filtration to give 5-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid (A-4) (530 mg, 52%). 1H NMR (DMSO) δ: 15.9 (s, 1H), 13.2 (br, 1H), 8.71 (s, 1H), 7.71 (t, J=8.1 Hz, 1H), 7.18 (d, J=8.4 Hz, 1H), 6.82 (d, J=8.4 Hz, 1H), 3.86 (s, 3H); ESI-MS 219.9 m/z (MH+).